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For researchers, scientists, and drug development professionals seeking a comprehensive
understanding of Nanoparticle Tracking Analysis (NTA), this guide delves into the core
principles, experimental protocols, and data interpretation of this powerful characterization
technique. By visualizing and tracking individual nanoparticles in real-time, NTA provides high-
resolution size distribution and concentration measurements, critical for advancing nanoscale

research and development.

At its core, Nanoparticle Tracking Analysis operates on the twin principles of light scattering and
Brownian motion. This technique allows for the direct visualization and analysis of
nanoparticles in a liquid suspension on a particle-by-particle basis.[1]

The Foundational Principles: Light Scattering and
Brownian Motion

When a laser beam is passed through a liquid sample containing nanopatrticles, the particles in
the laser's path scatter the light, making them visible as individual points of light when viewed
through a specialized microscope.[2] These suspended nanoparticles are in constant, random
motion due to the collision with the surrounding solvent molecules, a phenomenon known as
Brownian motion.[3][4]

The key insight of NTA is that the extent of a particle's movement is directly related to its size.
Smaller particles exhibit a larger, faster random walk, while larger particles diffuse more slowly.
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[4] By capturing this motion with a sensitive camera, the NTA software can track the trajectory
of each individual particle.

From Motion to Measurement: The Stokes-Einstein
Equation

The relationship between a particle's diffusion and its size is mathematically described by the
Stokes-Einstein equation. The software calculates the mean square displacement (MSD) for
each tracked particle to determine its diffusion coefficient (Dt).[4] The Stokes-Einstein equation
is then applied to calculate the hydrodynamic diameter (d) of each particle:

d = (kBT) / (3rtinDt)

Where:

e kB is the Boltzmann constant.

o Tis the absolute temperature of the sample.
 nis the viscosity of the solvent.

o Dtis the translational diffusion coefficient.[5]

By analyzing the movement of thousands of individual particles, NTA builds a high-resolution
particle size distribution and determines the concentration of particles in the sample.[6]

The Nanoparticle Tracking Analysis Workflow

The experimental workflow of NTA can be broken down into a series of distinct steps, from
sample preparation to data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling the Nanoscale: A Technical Guide to
Nanoparticle Tracking Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609618#what-is-the-principle-of-nanopatrticle-
tracking-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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